N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide

• IUPAC Name: N-butyl-2-(3-oxo-2,4-dihydro-1H-quinoxalin-2-yl)acetamide
• InChI: InChI=1S/C14H19N3O2/c1-2-3-8-15-13(18)9-12-14(19)17-11-7-5-4-6-10(11)16-12/h4-7,12,16H,2-3,8-9H2,1H3,(H,15,18)(H,17,19)
• InChI Key: AJEYFQDENHESEJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)CC1C(=O)NC2=CC=CC=C2N1
• Molecular Formula: C14H19N3O2
• Molecular Weight: 261.32 g/mol

Description

N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide, also known as BQ-788, is a selective antagonist of the endothelin B receptor (ETBR). It is a chemical compound that has been widely used in scientific research due to its potential therapeutic applications.

Mechanism of Action

N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide acts as a selective antagonist of the ETBR, which plays a key role in the regulation of vascular tone, cell proliferation, and inflammation. By blocking the ETBR, this compound can inhibit the effects of endothelin-1, a potent vasoconstrictor that is involved in various cardiovascular and renal diseases.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It can reduce blood pressure, inhibit cell proliferation, and reduce inflammation. This compound has also been shown to have neuroprotective effects and can reduce the severity of ischemic brain injury.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide in lab experiments is its selectivity for the ETBR. This allows researchers to study the specific effects of blocking this receptor without affecting other physiological systems. However, this compound can be difficult to synthesize and is relatively expensive, which can limit its use in some experiments.

Future Directions

There are several potential future directions for the use of N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide in scientific research. One area of interest is the study of its potential therapeutic applications in the treatment of various diseases, including cancer, hypertension, and pulmonary fibrosis. Another area of interest is the development of new and more efficient synthesis methods for this compound, which could make it more widely available for use in research.
In conclusion, this compound is a chemical compound that has been extensively studied in scientific research due to its potential therapeutic applications. It acts as a selective antagonist of the ETBR and has a wide range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, there are also several potential future directions for its use in the study of various diseases and the development of new synthesis methods.

Synthesis Methods

N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide can be synthesized through a multi-step process that involves the reaction of 2-nitrobenzoic acid with butylamine to form N-butyl-2-nitrobenzamide. This compound is then reduced with zinc and hydrochloric acid to produce N-butyl-2-aminobenzamide. The final step involves the reaction of N-butyl-2-aminobenzamide with 3-oxo-1,2,3,4-tetrahydroquinoxaline-2-carboxylic acid to form this compound.

Scientific Research Applications

N-butyl-2-(3-oxo-1,2,3,4-tetrahydroquinoxalin-2-yl)acetamide has been extensively studied in scientific research due to its potential therapeutic applications. It has been shown to have a wide range of effects on various physiological systems, including the cardiovascular, respiratory, and nervous systems. This compound has also been used in the study of various diseases, including cancer, hypertension, and pulmonary fibrosis.